Cas no 92138-64-2 (2,6-Piperazinedione, 4-methyl-1-[2-(2-thienyl)ethyl]-)

• Product Name: 2,6-Piperazinedione, 4-methyl-1-[2-(2-thienyl)ethyl]-
• CAS No: 92138-64-2
• MF: C₁₁H₁₄N₂O₂S
• MW: 238.306061267853
• CID: 2814702
• Update Time: 2023-08-07

2,6-Piperazinedione, 4-methyl-1-[2-(2-thienyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• 2,6-Piperazinedione, 4-methyl-1-[2-(2-thienyl)ethyl]-
• 4-Methyl-1-[2-(thiophen-2-yl)ethyl]piperazine-2,6-dione

• Inchi： 1S/C11H14N2O2S/c1-12-7-10(14)13(11(15)8-12)5-4-9-3-2-6-16-9/h2-3,6H,4-5,7-8H2,1H3
• InChI Key： BREOIYRSGMJVCB-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CCN1C(CN(C)CC1=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 278
• XLogP3: 1
• Topological Polar Surface Area: 68.9